Cas no 63872-63-9 (1,4-Diazabicyclo[2.2.2]octane, phosphate)
63872-63-9 structure
Product Name:1,4-Diazabicyclo[2.2.2]octane, phosphate
CAS No:63872-63-9
MF:C6H15N2O4P
MW:210.168062448502
CID:425526
PubChem ID:71380782
Update Time:2025-04-19
1,4-Diazabicyclo[2.2.2]octane, phosphate Chemical and Physical Properties
Names and Identifiers
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- 1,4-Diazabicyclo[2.2.2]octane, phosphate
- 1,4-diazabicyclo[2.2.2]octane,phosphoric acid
- Phosphoric acid--1,4-diazabicyclo[2.2.2]octane (1/1)
- 63872-63-9
- DTXSID20803277
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- Inchi: 1S/C6H12N2.H3O4P/c1-2-8-5-3-7(1)4-6-8;1-5(2,3)4/h1-6H2;(H3,1,2,3,4)
- InChI Key: LLQBLFVKWRLPRJ-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)O.N12CCN(CC1)CC2
Computed Properties
- Exact Mass: 210.07705
- Monoisotopic Mass: 210.07694396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.24
1,4-Diazabicyclo[2.2.2]octane, phosphate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
63872-63-9 (1,4-Diazabicyclo[2.2.2]octane, phosphate) Related Products
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